N-(4-{[(1-naphthylamino)carbonothioyl]amino}phenyl)acetamide

• IUPAC Name: N-[4-(naphthalen-1-ylcarbamothioylamino)phenyl]acetamide
• InChI: InChI=1S/C19H17N3OS/c1-13(23)20-15-9-11-16(12-10-15)21-19(24)22-18-8-4-6-14-5-2-3-7-17(14)18/h2-12H,1H3,(H,20,23)(H2,21,22,24)
• InChI Key: JTUYVPIOZNJEIG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=S)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H17N3OS
• Molecular Weight: 335.4 g/mol

Description

Synthesis Analysis

The synthesis of acetamide derivatives, including compounds similar to "N-(4-{[(1-naphthylamino)carbonothioyl]amino}phenyl)acetamide," often involves complex organic reactions. These syntheses may include steps such as acylation, amide formation, and aromatic substitution reactions. For instance, the synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl]acetamide derivatives from N-methyl-3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propan-1-amine through N-chloroacetylation and N-alkylation demonstrates a methodology that could be adapted for synthesizing similar compounds (Yang Jing, 2010).

Molecular Structure Analysis

The molecular structure of acetamide derivatives is characterized by the presence of an acetamide group (-CONH2) attached to aromatic rings, such as naphthalene or phenyl rings. The structure of these compounds can be elucidated using spectroscopic methods like NMR, IR, and MS. For example, the synthesis and structure elucidation of N-[4-(2-naphthyl)]- and N-[4-(2-thienyl)methylaminobenzoyl]-dl-glutamic acids involved reactions with halogen derivatives and subsequent hydrolysis, demonstrating the complexity and diversity of acetamide derivatives' molecular structures (S. L. Gurina et al., 1968).

Scientific Research Applications

Fluorescent Probes for Environmental Analysis

The development of fluorescent probes for detecting carbonyl compounds in environmental samples demonstrates a direct application of related chemical structures. Houdier et al. (2000) reported on the use of 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide (a compound with structural similarities) as a molecular probe for trace measurement of aldehydes and ketones in water samples, including snow, ice, and cloud-water samples. This work contributes to environmental monitoring and pollution assessment by providing a method for the sensitive detection of potentially harmful compounds in various water sources (Houdier, Perrier, Defrancq, & Legrand, 2000).

Antitumor Activity Evaluation

The synthesis and evaluation of compounds bearing the N-phenylacetamide moiety, including structures related to the compound of interest, for antitumor activities have been reported. Yurttaş, Tay, & Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives showing significant anticancer activity against various cancer cell lines. This research underscores the potential of such compounds in the development of new anticancer therapeutics (Yurttaş, Tay, & Demirayak, 2015).

Molecular Docking and Synthesis for Anticancer Drugs

Further emphasizing the relevance in medicinal chemistry, Sharma et al. (2018) conducted a study on the synthesis, structure, and molecular docking analysis of an anticancer drug, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide. The study provided insights into the drug's mechanism of action and its potential efficacy against cancer, showcasing the compound's relevance in drug design and discovery (Sharma et al., 2018).

Hepatonephrotoxicity Prevention

Research on acetaminophen (APAP), a compound structurally related to N-(4-{[(1-naphthylamino)carbonothioyl]amino}phenyl)acetamide, has explored its effects and mechanisms in inducing hepatotoxicity and nephrotoxicity. Eldin et al. (2022) investigated the preventive effects of natural compounds on APAP-induced hepatonephrotoxicity, highlighting the importance of understanding the toxicological aspects of related compounds to develop safer drugs (Eldin, Fahim, Ahmed, Abdelgawad, Abourehab, & Ahmed, 2022).